Cas no 1810074-91-9 ((3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride)

• Product Name: (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride
• CAS No: 1810074-91-9
• MF: C₇H₁₆ClNO₂
• MW: 181.660441398621
• MDL: MFCD16249808
• CID: 4618498
• PubChem ID: 71742206
• Update Time: 2025-10-28

(3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride Chemical and Physical Properties

Names and Identifiers

• (S)-3-(2-METHOXYETHOXY)PYRROLIDINE HYDROCHLORIDE
• (S)-3-(2-METHOXYETHOXY)PYRROLIDINE HCL
• (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride
• AK173927
• (3S)-3-(2-Methoxyethoxy)pyrrolidine HCl
• Pyrrolidine, 3-(2-methoxyethoxy)-, hydrochloride (1:1), (3S)-
• MFCD16249808
• AS-38002
• 1810074-91-9
• (3S)-3-(2-methoxyethoxy)pyrrolidine;hydrochloride
• CS-0053275
• (S)-3-(2-METHOXYETHOXY)PYRROLIDINEHYDROCHLORIDE
• AKOS025396279

• MDL： MFCD16249808
• Inchi： 1S/C7H15NO2.ClH/c1-9-4-5-10-7-2-3-8-6-7;/h7-8H,2-6H2,1H3;1H/t7-;/m0./s1
• InChI Key： IFUHVDRUKDZVLL-FJXQXJEOSA-N
• SMILES： Cl.O(CCOC)[C@@H]1CNCC1

Computed Properties

• Exact Mass: 181.0869564g/mol
• Monoisotopic Mass: 181.0869564g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 4
• Complexity: 87.7
• Covalently-Bonded Unit Count: 2
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 30.5

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines

Additional information on (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride

Comprehensive Overview of (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride (CAS No. 1810074-91-9)

(3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride (CAS No. 1810074-91-9) is a chiral pyrrolidine derivative that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its pyrrolidine backbone and methoxyethoxy side chain, is widely utilized as a key intermediate in the synthesis of bioactive molecules. Its hydrochloride salt form enhances solubility and stability, making it a preferred choice for laboratory and industrial applications. Researchers are particularly interested in its potential role in drug discovery and medicinal chemistry, where it serves as a building block for novel therapeutics targeting neurological and metabolic disorders.

The growing demand for chiral compounds like (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride is driven by advancements in asymmetric synthesis and the need for enantiomerically pure pharmaceuticals. This compound’s stereochemical purity (3S configuration) is critical for its efficacy in biological systems, aligning with the industry’s focus on precision medicine. Recent studies highlight its utility in developing G protein-coupled receptor (GPCR) modulators, a hot topic in drug development due to their involvement in numerous physiological processes. Additionally, its methoxyethoxy group contributes to improved pharmacokinetic properties, such as enhanced membrane permeability and metabolic stability.

From a synthetic perspective, (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride is often synthesized via stereoselective methods, including enzymatic resolution or chiral auxiliary-assisted reactions. Its CAS No. 1810074-91-9 is frequently searched in chemical databases by researchers seeking reliable suppliers or spectroscopic data. The compound’s NMR and HPLC profiles are well-documented, ensuring reproducibility in academic and industrial settings. Furthermore, its compatibility with green chemistry principles—such as minimal waste generation and solvent optimization—makes it a sustainable choice for modern laboratories.

In the context of user search trends, queries related to "pyrrolidine derivatives in drug design" or "chiral building blocks for pharmaceuticals" often lead to this compound. Its relevance to AI-driven drug discovery platforms is another emerging focus, as machine learning models increasingly predict the utility of such scaffolds in targeted therapies. The compound’s hydrochloride salt form also aligns with searches for "water-soluble pharmaceutical intermediates," addressing formulation challenges in drug development.

Quality control and regulatory compliance are paramount for (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride. Suppliers must provide certificates of analysis (CoA) detailing purity, residual solvents, and heavy metal content to meet Good Manufacturing Practice (GMP) standards. This ensures its suitability for preclinical and clinical research. The compound’s stability under various storage conditions is another frequently searched topic, as researchers prioritize long-term usability.

In summary, (3S)-3-(2-methoxyethoxy)pyrrolidine hydrochloride (CAS No. 1810074-91-9) represents a versatile and high-value chemical in modern science. Its applications span drug discovery, material science, and catalysis, reflecting its broad utility. As the pharmaceutical industry continues to emphasize enantioselective synthesis and sustainable practices, this compound is poised to remain a focal point of innovation and research.